Cas no 4010-19-9 ((2-Acetyl-4-methylphenyl) benzoate)

(2-Acetyl-4-methylphenyl) benzoate structure
4010-19-9 structure
Product Name:(2-Acetyl-4-methylphenyl) benzoate
CAS No:4010-19-9
MF:C16H14O3
MW:254.280564785004
MDL:MFCD01534321
CID:1511962
PubChem ID:4004479
Update Time:2025-04-21

(2-Acetyl-4-methylphenyl) benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-(benzoyloxy)-5-methylphenyl]-
    • W11517
    • (2-acetyl-4-methylphenyl) benzoate
    • AKOS005132723
    • SR-01000394865-1
    • 2-acetyl-4-methylphenyl benzoate
    • 2-acetyl-4-methylphenylbenzoate
    • SR-01000394865
    • AS-66338
    • 4010-19-9
    • MFCD01534321
    • (2-Acetyl-4-methylphenyl) benzoate
    • MDL: MFCD01534321
    • Inchi: 1S/C16H14O3/c1-11-8-9-15(14(10-11)12(2)17)19-16(18)13-6-4-3-5-7-13/h3-10H,1-2H3
    • InChI Key: OGQFJFUZNHFWEI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C=CC(C)=CC=1C(C)=O

Computed Properties

  • Exact Mass: 254.09432
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

(2-Acetyl-4-methylphenyl) benzoate Pricemore >>

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